methyl 5-((4-(5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[4-(5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl]methyl]furan-2-carboxylate
• InChI: InChI=1S/C26H27N5O5/c1-3-28-16-20(23-21(17-28)25(33)31(27-23)18-7-5-4-6-8-18)24(32)30-13-11-29(12-14-30)15-19-9-10-22(36-19)26(34)35-2/h4-10,16-17H,3,11-15H2,1-2H3
• InChI Key: XVXOUZXBAAEECZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC5=CC=C(O5)C(=O)OC
• Molecular Formula: C26H27N5O5
• Molecular Weight: 489.5 g/mol
• CAS No.: 1040649-56-6

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[4,3-c]pyridine ring, a piperazine ring, and a furan ring. These types of structures are often found in pharmaceutical compounds due to their ability to interact with biological systems.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrazolo[4,3-c]pyridine ring might be formed through a cyclization reaction. The piperazine ring could be introduced through a reaction with a suitable piperazine derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography could be used to determine its structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carbonyl groups could undergo reactions with nucleophiles, and the piperazine ring might be able to act as a base.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would depend on its specific structure. For example, the presence of polar functional groups might increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and the target it interacts with. For example, many drugs that contain piperazine rings act by interacting with neurotransmitter receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It would be important to handle it with care and use appropriate safety measures when working with it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential uses. For example, it could be investigated for potential medicinal properties given the presence of structural features common in pharmaceutical compounds.